Cas no 2034335-02-7 (7-(thiophen-2-yl)-4-(2,3,4-trifluorobenzoyl)-1lambda6,4-thiazepane-1,1-dione)

• Product name: 7-(thiophen-2-yl)-4-(2,3,4-trifluorobenzoyl)-1lambda6,4-thiazepane-1,1-dione
• CAS No: 2034335-02-7
• MF: C₁₆H₁₄F₃NO₃S₂
• MW: 389.412472248077
• CID: 6484092
• PubChem ID: 119104298

7-(thiophen-2-yl)-4-(2,3,4-trifluorobenzoyl)-1lambda6,4-thiazepane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 7-(thiophen-2-yl)-4-(2,3,4-trifluorobenzoyl)-1lambda6,4-thiazepane-1,1-dione
• AKOS026697573
• (1,1-dioxo-7-thiophen-2-yl-1,4-thiazepan-4-yl)-(2,3,4-trifluorophenyl)methanone
• F6557-0342
• 2034335-02-7
• (1,1-dioxido-7-(thiophen-2-yl)-1,4-thiazepan-4-yl)(2,3,4-trifluorophenyl)methanone

• Inchi： 1S/C16H14F3NO3S2/c17-11-4-3-10(14(18)15(11)19)16(21)20-6-5-13(12-2-1-8-24-12)25(22,23)9-7-20/h1-4,8,13H,5-7,9H2
• InChI Key： KYLJIGOTZUWEHR-UHFFFAOYSA-N
• SMILES： S1(CCN(C(C2C=CC(=C(C=2F)F)F)=O)CCC1C1=CC=CS1)(=O)=O

Computed Properties

• Exact Mass: 389.03672014g/mol
• Monoisotopic Mass: 389.03672014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.1Ų
• XLogP3: 2.4

Additional information on 7-(thiophen-2-yl)-4-(2,3,4-trifluorobenzoyl)-1lambda6,4-thiazepane-1,1-dione

Introduction to 7-(Thiophen-2-yl)-4-(2,3,4-trifluorobenzoyl)-1λ⁶,4-thiazepane-1,1-dione (CAS No. 2034335-02-7)

7-(Thiophen-2-yl)-4-(2,3,4-trifluorobenzoyl)-1λ⁶,4-thiazepane-1,1-dione, with the CAS number 2034335-02-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazepanes and is characterized by its unique structural features, including a thiophene ring and a trifluorobenzoyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 7-(Thiophen-2-yl)-4-(2,3,4-trifluorobenzoyl)-1λ⁶,4-thiazepane-1,1-dione involves a series of well-defined chemical reactions. The thiophene ring is a common heterocyclic structure found in many biologically active compounds due to its aromaticity and electron-withdrawing properties. The trifluoromethyl group, on the other hand, is known for its strong electron-withdrawing effect and can significantly influence the compound's pharmacokinetic properties, such as solubility and metabolic stability.

Recent studies have highlighted the potential of 7-(Thiophen-2-yl)-4-(2,3,4-trifluorobenzoyl)-1λ⁶,4-thiazepane-1,1-dione in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 7-(Thiophen-2-yl)-4-(2,3,4-trifluorobenzoyl)-1λ⁶,4-thiazepane-1,1-dione has also shown potential as an antitumor agent. Preclinical studies have indicated that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell cycle regulation and apoptosis. The compound's ability to selectively target cancer cells while sparing normal cells makes it a promising candidate for further development in oncology.

The pharmacokinetic profile of 7-(Thiophen-2-yl)-4-(2,3,4-trifluorobenzoyl)-1λ⁶,4-thiazepane-1,1-dione has been extensively studied to ensure its suitability for clinical use. In vitro and in vivo experiments have demonstrated that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits good oral bioavailability and a long half-life, which are crucial factors for its therapeutic efficacy.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 7-(Thiophen-2-yl)-4-(2,3,4-trifluorobenzoyl)-1λ⁶,4-thiazepane-1,1-dione. Early results from phase I trials have shown promising outcomes with minimal adverse effects. These findings have paved the way for more advanced clinical trials to explore its applications in various diseases.

In conclusion, 7-(Thiophen-2-yl)-4-(2,3,4-trifluorobenzoyl)-1λ⁶,4-thiazepane-1,1-dione (CAS No. 2034335-02-7) represents a promising compound with diverse therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the fields of neurodegenerative diseases and oncology. As ongoing studies continue to uncover its full potential, this compound holds significant promise for improving patient outcomes and advancing medical treatments.